Cas no 4078-25-5 ( )

  structure
  structure
Product Name: 
CAS No:4078-25-5
MF:C8H15NO2
MW:157.210202455521
CID:926191
PubChem ID:265384
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(aziridin-1-yl)butanoate
    • 3-aziridin-1-yl-butyric acid ethyl ester
    • NCIOpen2_001709
    • DTXSID00295338
    • 4078-25-5
    • NSC101305
    • NSC-101305
    •  
    • Inchi: 1S/C8H15NO2/c1-3-11-8(10)6-7(2)9-4-5-9/h7H,3-6H2,1-2H3
    • InChI Key: QTFXPUSOHNEUAS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(C)N1CC1)=O

Computed Properties

  • Exact Mass: 157.11000
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.31000
  • LogP: 0.58160

  Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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